Cas no 5356-44-5 (Valine,N-[N-[N-[N-(N-carboxy-L-a-glutamyl)-L-a-glutamyl]-L-a-glutamyl]-L-a-glutamyl]-, N-benzyl diethyl dimethyl p-nitrobenzylester (7CI,8CI))

• Product Name: Valine,N-[N-[N-[N-(N-carboxy-L-a-glutamyl)-L-a-glutamyl]-L-a-glutamyl]-L-a-glutamyl]-, N-benzyl diethyl dimethyl p-nitrobenzylester (7CI,8CI)
• CAS No: 5356-44-5
• MF: C₂₀H₁₄O₂S₂
• MW: 350.453962802887
• CID: 386201
• PubChem ID: 5333079
• Update Time: 2025-04-19

Valine,N-[N-[N-[N-(N-carboxy-L-a-glutamyl)-L-a-glutamyl]-L-a-glutamyl]-L-a-glutamyl]-, N-benzyl diethyl dimethyl p-nitrobenzylester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Valine,N-[N-[N-[N-(N-carboxy-L-a-glutamyl)-L-a-glutamyl]-L-a-glutamyl]-L-a-glutamyl]-, N-benzyl diethyl dimethyl p-nitrobenzylester (7CI,8CI)
• Valine,N-[N-[N-[N-(N-carboxy-L-a-glutamyl)-L-a-glutamyl]-L-a-glutamyl]-L-a-glutamyl]-, N-benzyl diethyl dimethyl p-nitrobenzy
• 5356-44-5
• AB00082675-01
• CHEMBL1979416
• (E)-3-(2-thienyl)-1-[4-[(E)-3-(2-thienyl)prop-2-enoyl]phenyl]prop-2-en-1-one
• NSC657771
• NSC-657771
• 2-Propen-1-one, 1,1'-(1,4-phenylene)bis[3-(2-thienyl)-, (2E,2'E)-

• Inchi： 1S/C20H14O2S2/c21-19(11-9-17-3-1-13-23-17)15-5-7-16(8-6-15)20(22)12-10-18-4-2-14-24-18/h1-14H/b11-9+,12-10+
• InChI Key： AWFKHBXZPFZQCK-WGDLNXRISA-N
• SMILES： S1C=CC=C1/C=C/C(C1C=CC(C(/C=C/C2=CC=CS2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 350.04362
• Monoisotopic Mass: 350.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.301
• Boiling Point: 561.6°Cat760mmHg
• Flash Point: 293.4°C
• Refractive Index: 1.706
• PSA: 34.14